Cas no 86235-82-7 ( )

• Product name: &nbsp
• CAS No: 86235-82-7
• MF: C₁₇H₁₄O₄
• MW: 282.290665149689
• CID: 991450
• PubChem ID: 300159

  Chemical and Physical Properties

Names and Identifiers

• methyl 4-(3-oxo-3-phenylpropanoyl)benzoate
• METHYL 4-(3-OXO-3-PHENYL-PROPANOYL)BENZOATE
• NSC174281
• CHEMBL1814499
• SCHEMBL11021070
• DTXSID00306150
• NSC-174281
• 86235-82-7
• Benzoic acid, 4-(1,3-dioxo-3-phenylpropyl)-, methyl ester
• DS-011443
• 4-(1,3-Dioxo-3-phenylpropyl)benzoic acid methyl ester
•  

• Inchi： InChI=1S/C17H14O4/c1-21-17(20)14-9-7-13(8-10-14)16(19)11-15(18)12-5-3-2-4-6-12/h2-10H,11H2,1H3
• InChI Key： LRMYWDOAJZQFJQ-UHFFFAOYSA-N
• SMILES： COC(=O)C1=CC=C(C=C1)C(=O)CC(=O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 282.08920892g/mol
• Monoisotopic Mass: 282.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 60.4Ų